Cas no 205115-73-7 (Lansiumarin A)

Lansiumarin A structure
Lansiumarin A structure
Product Name:Lansiumarin A
CAS No:205115-73-7
MF:C21H20O5
MW:352.380506515503
CID:270636
PubChem ID:11792299
Update Time:2025-04-19

Lansiumarin A Chemical and Physical Properties

Names and Identifiers

    • Lansiumarin A
    • 9-{[(2E)-3,7-Dimethyl-6-oxo-2,7-octadien-1-yl]oxy}-7H-furo[3,2-g] chromen-7-one
    • 9-[[(2E)-3,7-Dimethyl-6-oxo-2,7-octadienyl]oxy]-7H-furo[3,2-g][1]benzopyran-7-one
    • 205115-73-7
    • 9-[(2E)-3, 7-dimethyl-6-oxoocta-2, 7-dienoxy]furo[3, 2-g]chromen-7-one
    • DTXSID001317787
    • CHEBI:175510
    • 9-[(2E)-3,7-dimethyl-6-oxoocta-2,7-dienoxy]uro[3,2-g]chromen-7-one
    • AKOS040735388
    • 9-[(2E)-3,7-dimethyl-6-oxoocta-2,7-dienoxy]furo[3,2-g]chromen-7-one
    • 9-{[(2E)-3,7-dimethyl-6-oxoocta-2,7-dien-1-yl]oxy}-2H-furo[3,2-g]chromen-2-one
    • [ "" ]
    • Inchi: 1S/C21H20O5/c1-13(2)17(22)6-4-14(3)8-10-25-21-19-16(9-11-24-19)12-15-5-7-18(23)26-20(15)21/h5,7-9,11-12H,1,4,6,10H2,2-3H3/b14-8+
    • InChI Key: XWVDCVZOOVTJKF-RIYZIHGNSA-N
    • SMILES: O(C/C=C(\C)/CCC(C(=C)C)=O)C1C2=C(C=CC(=O)O2)C=C2C=COC=12

Computed Properties

  • Exact Mass: 352.13107373g/mol
  • Monoisotopic Mass: 352.13107373g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 7
  • Complexity: 632
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.9
  • Topological Polar Surface Area: 65.7Ų

Experimental Properties

  • Color/Form: Oil
  • Density: 1.2±0.1 g/cm3
  • Boiling Point: 549.6±50.0 °C at 760 mmHg
  • Flash Point: 286.2±30.1 °C
  • Vapor Pressure: 0.0±1.5 mmHg at 25°C

Lansiumarin A Security Information

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